Cinnamtannin B1

Specification

• CAS No.: 88082-60-4
• Molecular Formula: C45H36O18
• Molecular Weight: 864.8 g/mol
• IUPAC Name: (1R,5R,6R,7S,13S,21R)-5,13-bis(3,4-dihydroxyphenyl)-7-[(2R,3R)-2-(3,4-dihydroxyphenyl)-3,5,7-trihydroxy-3,4-dihydro-2H-chromen-8-yl]-4,12,14-trioxapentacyclo[11.7.1.02,11.03,8.015,20]henicosa-2(11),3(8),9,15,17,19-hexaene-6,9,17,19,21-pentol
• Standard InChI: InChI=1S/C45H36O18/c46-18-10-27(54)33-31(11-18)62-45(17-3-6-22(49)26(53)9-17)44(59)38(33)36-32(63-45)14-29(56)35-37(39(58)41(61-43(35)36)16-2-5-21(48)25(52)8-16)34-28(55)13-23(50)19-12-30(57)40(60-42(19)34)15-1-4-20(47)24(51)7-15/h1-11,13-14,30,37-41,44,46-59H,12H2/t30-,37+,38-,39-,40-,41-,44-,45+/m1/s1
• Standard InChI Key: BYSRPHRKESMCPO-LQNPQWRQSA-N
• Isomeric SMILES: C1[C@H]([C@H](OC2=C1C(=CC(=C2[C@@H]3[C@H]([C@H](OC4=C3C(=CC5=C4[C@@H]6[C@H]([C@](O5)(OC7=CC(=CC(=C67)O)O)C8=CC(=C(C=C8)O)O)O)O)C9=CC(=C(C=C9)O)O)O)O)O)C1=CC(=C(C=C1)O)O)O
• SMILES: C1C(C(OC2=C1C(=CC(=C2C3C(C(OC4=C3C(=CC5=C4C6C(C(O5)(OC7=CC(=CC(=C67)O)O)C8=CC(=C(C=C8)O)O)O)O)C9=CC(=C(C=C9)O)O)O)O)O)C1=CC(=C(C=C1)O)O)O
• Canonical SMILES: C1C(C(OC2=C1C(=CC(=C2C3C(C(OC4=C3C(=CC5=C4C6C(C(O5)(OC7=CC(=CC(=C67)O)O)C8=CC(=C(C=C8)O)O)O)O)C9=CC(=C(C=C9)O)O)O)O)O)C1=CC(=C(C=C1)O)O)O
• Appearance: Solid powder

Introduction

Cinnamtannin B1 is a condensed tannin compound that has garnered significant attention in recent years due to its diverse biological activities. It is primarily extracted from plants such as Cinnamomum verum (Ceylon cinnamon) and has been studied for its potential therapeutic applications, including anti-inflammatory, antimicrobial, and antioxidant effects.

Anti-Inflammatory and Antimicrobial Activities

Cinnamtannin B1 has been shown to exhibit potent anti-inflammatory and antimicrobial properties. It can reduce the production of pro-inflammatory cytokines and inhibit the growth of various bacteria, including Staphylococcus aureus and Propionibacterium acnes, which are commonly associated with skin infections. Additionally, it has been demonstrated to suppress neutrophil activation and inhibit cyclooxygenase-2 (COX-2) activity, further contributing to its anti-inflammatory effects.

Effects on Mesenchymal Stem Cells

Research has indicated that cinnamtannin B1 can enhance the migration of mesenchymal stem cells (MSCs), which is crucial for tissue repair and wound healing. This effect is mediated through specific signaling pathways, including phosphatidylinositol 3-kinase and phospholipase C. The increased homing of MSCs to wound sites accelerates healing processes, particularly in diabetic models where wound healing is compromised.

Impact on Rosacea

Cinnamtannin B1 has been investigated as a potential therapeutic agent for rosacea, a common inflammatory skin condition. It attenuates rosacea-like signs by inhibiting pro-inflammatory cytokine production and down-regulating the mitogen-activated protein kinase (MAPK) pathway. This results in reduced inflammation and neutrophil recruitment, suggesting its potential as a treatment for rosacea.

Effects on Cell Proliferation and Glucose Uptake

Studies on 3T3-L1 adipocytes have shown that cinnamtannin B1 can influence cell proliferation and glucose uptake. At specific concentrations, it promotes cell growth, while higher doses may inhibit proliferation. The combination of cinnamtannin B1 with insulin enhances cell proliferation, indicating potential applications in managing metabolic disorders.

Therapeutic Potential

Given its diverse biological activities, cinnamtannin B1 holds promise as a therapeutic agent for various conditions, including inflammatory diseases, wound healing disorders, and possibly type 2 diabetes. Its ability to modulate immune responses and enhance tissue repair processes makes it an attractive compound for further research and development.